3-Isopropoxyacrylaldehyde
Description
3-Isopropoxyacrylaldehyde (IUPAC name: (E)-3-(propan-2-yloxy)prop-2-enal) is an α,β-unsaturated aldehyde characterized by an isopropoxy group (-OCH(CH₃)₂) attached to the β-carbon of an acrylaldehyde backbone. Its molecular formula is C₆H₁₀O₂, with a molecular weight of 114.14 g/mol. The compound’s conjugated system (aldehyde and alkene groups) renders it reactive in nucleophilic additions and cyclization reactions. It is primarily utilized in organic synthesis as an intermediate for pharmaceuticals, agrochemicals, and specialty polymers. Limited toxicological data are available for this compound, necessitating extrapolation from structurally related aldehydes .
Properties
CAS No. |
19060-09-4 |
|---|---|
Molecular Formula |
C6H10O2 |
Molecular Weight |
114.1424 |
Synonyms |
3-Isopropoxyacrylaldehyde |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Gaps
- Toxicity Data: Structural analogs (e.g., acetaldehyde, propionaldehyde) induce nasal lesions via direct epithelial damage .
- Reactivity : The conjugated system enables Michael addition reactions, but steric hindrance from the isopropoxy group may slow kinetics compared to unsubstituted aldehydes.
- Knowledge Gaps: No chronic toxicity or carcinogenicity data exist for 3-Isopropoxyacrylaldehyde. Regulatory assessments rely on read-across from simpler aldehydes, which may underestimate or overestimate risks.
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